Cas no 64829-31-8 (2-(3-methoxy-4-methylphenyl)acetonitrile)

2-(3-methoxy-4-methylphenyl)acetonitrile structure

64829-31-8 structure

Product Name:2-(3-methoxy-4-methylphenyl)acetonitrile

CAS No:64829-31-8

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD00060309

CID:511580

PubChem ID:288219

Update Time:2025-04-19

2-(3-methoxy-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-4-methylphenylacetonitrile
- (3-methoxy-4-methylphenyl)acetonitrile
- (3-Methoxy-4-methyl-phenyl)-acetonitrile
- Benzeneacetonitrile,3-methoxy-4-methyl-
- 2-(3-methoxy-4-methylphenyl)acetonitrile
- NSC 148961
- Benzeneacetonitrile, 3-methoxy-4-methyl-
- NSC148961
- 3-METHOXY-4-METHYLBENZYL CYANIDE
- PubChem12778
- KSC495K3N
- KRGXHARSWLJCGO-UHFFFAOYSA-N
- HMS1759A11
- SBB017665
- WT1913
- VZ27023
- RP22425
- SY017061
- FS-2547
- AKOS001214949
- NSC-148961
- SCHEMBL1008180
- CS-W021952
- J-512763
- EN300-24069
- Z168876640
- MFCD00060309
- 3-Methoxy-4-Methylphenylacetonirile
- DTXSID00302132
- 64829-31-8
- MDL： MFCD00060309
- Inchi： 1S/C10H11NO/c1-8-3-4-9(5-6-11)7-10(8)12-2/h3-4,7H,5H2,1-2H3
- InChI Key： KRGXHARSWLJCGO-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(CC#N)C=CC=1C

Computed Properties

Exact Mass: 161.08400
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33
XLogP3: 1.9

Experimental Properties

Color/Form: No data available
Density: 1.033±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 106-108 ºC (0.5 Torr)
Flash Point: 116.6±17.0 ºC,
Refractive Index: 1.517
Solubility: Very slightly soluble (0.92 g/l) (25 º C),
PSA: 33.02000
LogP: 2.06968

2-(3-methoxy-4-methylphenyl)acetonitrile Security Information

Signal Word：warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R20/21/22
HazardClass：IRRITANT, IRRITANT-HARMFUL
Storage Condition：Sealed in dry,Room Temperature

2-(3-methoxy-4-methylphenyl)acetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(3-methoxy-4-methylphenyl)acetonitrile Pricemore >>

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2-(3-methoxy-4-methylphenyl)acetonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:64829-31-8)2-(3-methoxy-4-methylphenyl)acetonitrile

Order Number:A834891

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:31

Price ($):176.0

Email:sales@amadischem.com

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